N,N-diethyl-3-[(2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]-4-methylbenzenesulfonamide

• IUPAC Name: N,N-diethyl-3-[(2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H30N2O4S/c1-5-20(6-2)26(24,25)17-8-7-14(3)18(12-17)19(23)21-10-9-16(13-22)11-15(21)4/h7-8,12,15-16,22H,5-6,9-11,13H2,1-4H3/t15-,16-/m0/s1
• InChI Key: ZAKRCCWNJBABEZ-HOTGVXAUSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)C)C(=O)N2CCC(CC2C)CO
• Isomeric SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)C)C(=O)N2CC[C@@H](C[C@@H]2C)CO
• Molecular Formula: C19H30N2O4S
• Molecular Weight: 382.5 g/mol

Description

N,N-diethyl-3-[(2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H30N2O4S and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Preparation Methods

• Synthetic Routes and Reaction Conditions: This compound can be synthesized through a multi-step process that involves the reaction of N,N-diethyl-3-aminobenzoic acid with various reagents. The reaction conditions typically include the use of protecting groups to ensure selective reactions at the desired functional groups. The piperidine ring is formed through cyclization reactions, and subsequent steps involve introducing the sulfonamide group through sulfonylation reactions. Careful control of temperature, pH, and solvent systems is crucial to optimize yield and purity.

• Industrial Production Methods: Industrial production of N,N-diethyl-3-[(2S,4S)-4-(hydroxymethyl)-2-methylpiperidine-1-carbonyl]-4-methylbenzenesulfonamide involves scaling up the laboratory synthesis methods. The process often requires the use of industrial-grade solvents and catalysts to facilitate large-scale reactions. Continuous flow reactors and automated control systems are employed to maintain consistent reaction conditions and ensure the quality of the final product.

Chemical Reactions Analysis